Cas no 89312-87-8 (Benzenesulfonamide, 4-(2-oxopropyl)-)
89312-87-8 structure
Product Name:Benzenesulfonamide, 4-(2-oxopropyl)-
CAS No:89312-87-8
MF:C9H11NO3S
MW:213.253541231155
CID:604597
PubChem ID:21530138
Update Time:2025-04-19
Benzenesulfonamide, 4-(2-oxopropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide, 4-(2-oxopropyl)-
- 4-(2-oxopropyl)benzenesulfonamide
- 89312-87-8
- 4-(2-oxo-propyl)-benzenesulfonamide
- SCHEMBL2397879
- 4-(2-Oxopropyl)benzene-1-sulfonamide
- AKOS006175827
- DTXSID40615657
- LSECMASABNNRFU-UHFFFAOYSA-N
-
- Inchi: 1S/C9H11NO3S/c1-7(11)6-8-2-4-9(5-3-8)14(10,12)13/h2-5H,6H2,1H3,(H2,10,12,13)
- InChI Key: LSECMASABNNRFU-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)CC(C)=O)(N)(=O)=O
Computed Properties
- Exact Mass: 213.04596439g/mol
- Monoisotopic Mass: 213.04596439g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 85.6Ų
Benzenesulfonamide, 4-(2-oxopropyl)- Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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